Cas no 2171516-69-9 (1-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-2-carboxylic acid)

• Product Name: 1-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-2-carboxylic acid
• CAS No: 2171516-69-9
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6084723
• PubChem ID: 165581490
• Update Time: 2025-10-23

1-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-2-carboxylic acid
• EN300-1534005
• 2171516-69-9
• 1-[2-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]piperidine-2-carboxylic acid

• Inchi： 1S/C28H32N2O5/c31-26(30-15-6-5-14-25(30)27(32)33)23(18-8-7-9-18)16-29-28(34)35-17-24-21-12-3-1-10-19(21)20-11-2-4-13-22(20)24/h1-4,10-13,18,23-25H,5-9,14-17H2,(H,29,34)(H,32,33)
• InChI Key： SBJMQGMSDKYAQC-UHFFFAOYSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C1CCC1)N1CCCCC1C(=O)O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-2-carboxylic acid

1-2-Cyclobutyl-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-2-carboxylic Acid (CAS No. 2171516-69-9): A Comprehensive Overview

1-2-Cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-2-carboxylic acid (CAS No. 2171516-69-9) is a sophisticated organic compound that has garnered significant attention in the fields of pharmaceutical research and peptide chemistry. This compound, with its intricate molecular structure, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique combination of a cyclobutyl ring, piperidine moiety, and Fmoc-protected amino group makes it a versatile building block in drug discovery and medicinal chemistry.

The molecular structure of 1-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-2-carboxylic acid features several key functional groups that contribute to its reactivity and utility. The Fmoc (9-fluorenylmethoxycarbonyl) group is particularly noteworthy, as it is widely used in solid-phase peptide synthesis (SPPS) for temporary protection of amino groups. This characteristic makes the compound highly valuable for researchers working on peptide-based therapeutics, a rapidly growing area in modern medicine addressing conditions from metabolic disorders to neurological diseases.

Recent trends in pharmaceutical development have shown increased interest in constrained peptides and cyclic compounds, where the cyclobutyl moiety of this molecule plays a significant role. The strained four-membered ring introduces interesting conformational constraints that can enhance target binding affinity and metabolic stability - two critical factors in drug design. This aligns perfectly with current industry demands for more stable and effective small molecule drugs.

From a synthetic chemistry perspective, 1-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-2-carboxylic acid offers multiple handles for further functionalization. The carboxylic acid group can participate in various coupling reactions, while the Fmoc-protected amine allows for sequential assembly in peptide chain elongation. These properties make it particularly useful in combinatorial chemistry approaches and high-throughput screening platforms.

The compound's application extends beyond traditional peptide synthesis. In the emerging field of proteolysis targeting chimeras (PROTACs), such bifunctional molecules are increasingly valuable as linkers or protein-binding elements. The piperidine scaffold present in this compound is known to contribute to blood-brain barrier penetration, making it potentially interesting for central nervous system (CNS) drug development - a particularly challenging area in medicinal chemistry.

Quality control of 1-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-2-carboxylic acid typically involves advanced analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy. The compound's purity is crucial for its performance in downstream applications, especially in pharmaceutical manufacturing where stringent regulatory standards apply. Current good manufacturing practice (cGMP) compliance is often required for materials used in clinical-stage development.

Storage and handling recommendations for this compound generally suggest keeping it at low temperatures (typically -20°C) in a dry environment to maintain stability. The Fmoc group is sensitive to basic conditions and prolonged exposure to light, requiring appropriate precautions during use. These handling requirements are similar to those for many advanced pharmaceutical intermediates used in modern drug discovery pipelines.

Market dynamics for specialized compounds like 1-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-2-carboxylic acid reflect the broader trends in custom synthesis and contract research organization (CRO) services. With the pharmaceutical industry's growing reliance on outsourcing complex chemistry, demand for such building blocks continues to rise. The compound's price and availability may vary based on purity grades and quantities required for specific research or production needs.

Future research directions involving this compound may explore its potential in targeted drug delivery systems or as a component in bioconjugates. The increasing focus on personalized medicine and precision therapeutics creates new opportunities for specialized molecules that can serve as modular components in complex drug architectures. Its structural features make it particularly interesting for developing new generation therapeutics with improved pharmacological profiles.

For researchers working with 1-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-2-carboxylic acid, it's essential to consult recent literature for optimal synthetic protocols and application examples. The compound's versatility means it may appear in various contexts across medicinal chemistry journals and patent applications, particularly those related to peptidomimetics and conformationally restricted analogs of bioactive peptides.

In conclusion, 1-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-2-carboxylic acid (CAS No. 2171516-69-9) represents an important tool in contemporary drug discovery and pharmaceutical research. Its structural complexity and multiple functional groups make it valuable for creating diverse molecular architectures, particularly in the development of peptide-based therapeutics and specialized small molecules. As the field of biopharmaceuticals continues to evolve, compounds like this will likely play increasingly significant roles in addressing unmet medical needs through innovative chemical approaches.